molecular formula C13H15NO B15373250 5-Methoxy-1-naphthaleneethanamine CAS No. 148018-63-7

5-Methoxy-1-naphthaleneethanamine

Cat. No.: B15373250
CAS No.: 148018-63-7
M. Wt: 201.26 g/mol
InChI Key: OLRFIFPYXNSUHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methoxy-1-naphthaleneethanamine is a naphthalene-derived compound featuring a methoxy group at the 5-position and an ethanamine side chain at the 1-position of the naphthalene ring. The ethanamine moiety may confer amine-related reactivity, making it a candidate for further functionalization or biological activity studies .

Properties

CAS No.

 148018-63-7

Molecular Formula

 C13H15NO

Molecular Weight

 201.26 g/mol

IUPAC Name

 2-(5-methoxynaphthalen-1-yl)ethanamine

InChI

 InChI=1S/C13H15NO/c1-15-13-7-3-5-11-10(8-9-14)4-2-6-12(11)13/h2-7H,8-9,14H2,1H3

InChI Key

 OLRFIFPYXNSUHO-UHFFFAOYSA-N

Canonical SMILES

 COC1=CC=CC2=C(C=CC=C21)CCN

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

The following compounds share structural similarities with 5-Methoxy-1-naphthaleneethanamine, differing primarily in substituent groups or core heterocycles:

Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups Structural Features
5-Methoxy-1-naphthaleneethanamine C₁₃H₁₅NO 201.26 (calculated) Methoxy, ethanamine Naphthalene core with ethanamine at position 1 and methoxy at position 5
5-(4-Methoxynaphthalen-1-yl)thiazol-2-amine C₁₄H₁₂N₂OS 256.32 Methoxy, thiazole, amine Thiazole ring fused to 4-methoxynaphthalene; amine at thiazole position 2
5-[1-TBDMS-oxy-...]imidazole (19) C₂₄H₃₃N₃O₃SSi 483.76 Methoxymethoxy, tert-butyldimethylsiloxy Imidazole core with siloxy-protected alcohol and methoxymethoxyphenyl groups

Research Findings and Limitations

  • Key Insights :
    • Methoxy and amine substituents critically influence electronic properties (e.g., electron-donating methoxy groups alter aromatic ring reactivity) .
    • Heterocyclic cores (e.g., imidazole vs. thiazole) dictate binding affinities in biological systems.
  • Data Gaps : Direct experimental data (e.g., NMR, bioactivity) for 5-Methoxy-1-naphthaleneethanamine are absent in the provided evidence; inferences rely on structural analogs.

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message